Cas no 872593-01-6 (1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride)
872593-01-6 structure
Product Name:1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride
CAS No:872593-01-6
MF:C10H14Cl2F3N3
MW:304.13947057724
CID:1868750
PubChem ID:68597588
Update Time:2023-11-22
1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[4-(trifluoromethyl)-2-pyridinyl]-, dihydrochloride
- 1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride
- 1-(4-(trifluoromethyl)pyridin-2-yl)piperazine dihydrochloride
- NE46436
- 1-[4-(trifluoromethyl)pyridin-2-yl]piperazine;dihydrochloride
- 1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride
-
- Inchi: 1S/C10H12F3N3.2ClH/c11-10(12,13)8-1-2-15-9(7-8)16-5-3-14-4-6-16;;/h1-2,7,14H,3-6H2;2*1H
- InChI Key: IFRHZRWWEOGHEV-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC(C1C=CN=C(C=1)N1CCNCC1)(F)F
Computed Properties
- Exact Mass: 303.0516873 g/mol
- Monoisotopic Mass: 303.0516873 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- Molecular Weight: 304.14
1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T901965-50mg |
1-[4-(Trifluoromethyl)pyridin-2-yl]piperazine Dihydrochloride |
872593-01-6 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T901965-100mg |
1-[4-(Trifluoromethyl)pyridin-2-yl]piperazine Dihydrochloride |
872593-01-6 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T901965-500mg |
1-[4-(Trifluoromethyl)pyridin-2-yl]piperazine Dihydrochloride |
872593-01-6 | 500mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-140452-0.05g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 0.05g |
$36.0 | 2025-02-21 | |
| Enamine | EN300-140452-0.1g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 0.1g |
$54.0 | 2025-02-21 | |
| Enamine | EN300-140452-0.25g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 0.25g |
$77.0 | 2025-02-21 | |
| Enamine | EN300-140452-0.5g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 0.5g |
$121.0 | 2025-02-21 | |
| Enamine | EN300-140452-1.0g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 1.0g |
$154.0 | 2025-02-21 | |
| Enamine | EN300-140452-2.5g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 2.5g |
$302.0 | 2025-02-21 | |
| Enamine | EN300-140452-5.0g |
1-[4-(trifluoromethyl)pyridin-2-yl]piperazine dihydrochloride |
872593-01-6 | 95.0% | 5.0g |
$448.0 | 2025-02-21 |
1-4-(Trifluoromethyl)pyridin-2-ylpiperazine Dihydrochloride Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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